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Compound of Interest

Compound Name:
1-(4-Amino-3-

methoxyphenyl)ethanone

Cat. No.: B1285393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(4-Amino-3-methoxyphenyl)ethanone, a substituted acetophenone, represents a chemical

scaffold of interest in medicinal chemistry and pharmaceutical research. Its unique

arrangement of an acetyl group, an amino group, and a methoxy group on a benzene ring

provides a versatile platform for the synthesis of a diverse array of derivatives with potential

pharmacological activities. This technical guide aims to provide a comprehensive overview of

the known chemical properties of 1-(4-Amino-3-methoxyphenyl)ethanone, including its

physicochemical characteristics, spectral data, and relevant experimental protocols.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1-(4-Amino-3-
methoxyphenyl)ethanone is presented below. It is important to note that experimentally

determined data for this specific compound is limited in publicly available literature. Therefore,

some properties are predicted based on computational models.
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Property Value Source

Molecular Formula C₉H₁₁NO₂ -

Molecular Weight 165.19 g/mol -

CAS Number 26388-63-6 -

Appearance Not specified (likely a solid) -

Melting Point Not available -

Boiling Point Not available -

Solubility Not available -

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 1-(4-
Amino-3-methoxyphenyl)ethanone is not readily available in the searched scientific

literature. Researchers synthesizing or working with this compound would need to perform

these analyses to confirm its structure and purity.

Experimental Protocols
General Synthesis Approach
A potential synthetic route to 1-(4-Amino-3-methoxyphenyl)ethanone can be conceptualized

via a multi-step process starting from a commercially available precursor such as 4-hydroxy-3-

methoxyacetophenone (acetovanillone). A generalized workflow is proposed below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1285393?utm_src=pdf-body
https://www.benchchem.com/product/b1285393?utm_src=pdf-body
https://www.benchchem.com/product/b1285393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Synthetic Pathway

4-Hydroxy-3-methoxy-
acetophenone

Nitration
(e.g., HNO₃, H₂SO₄)

Step 1 Reduction
(e.g., SnCl₂, HCl or H₂, Pd/C)

Step 2 1-(4-Amino-3-methoxy-
phenyl)ethanone

Step 3

Analytical Workflow

Analytical Techniques

Crude Product from
Synthesis

Purification
(e.g., Column Chromatography,

Recrystallization)

Structural Confirmation

Purity Assessment

NMR Spectroscopy
(¹H, ¹³C) Mass Spectrometry IR SpectroscopyPure 1-(4-Amino-3-methoxy-

phenyl)ethanone HPLC / UPLC

Click to download full resolution via product page

To cite this document: BenchChem. [An In-depth Technical Guide to 1-(4-Amino-3-
methoxyphenyl)ethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1285393#1-4-amino-3-methoxyphenyl-ethanone-
chemical-properties]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1285393?utm_src=pdf-body-img
https://www.benchchem.com/product/b1285393#1-4-amino-3-methoxyphenyl-ethanone-chemical-properties
https://www.benchchem.com/product/b1285393#1-4-amino-3-methoxyphenyl-ethanone-chemical-properties
https://www.benchchem.com/product/b1285393#1-4-amino-3-methoxyphenyl-ethanone-chemical-properties
https://www.benchchem.com/product/b1285393#1-4-amino-3-methoxyphenyl-ethanone-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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